1-methyl-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H13N5O4 and its molecular weight is 327.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Heterocyclic Compound Development
Researchers have synthesized novel heterocyclic compounds containing the 1,2,4-oxadiazole moiety, which is structurally related to the query compound. These compounds are expected to exhibit enhanced hypertensive activity due to their specific structural configurations (Kumar & Mashelker, 2007). Another study demonstrated the synthesis of 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one derivatives, indicating a method for creating novel bicyclic systems with potential biological activities (Kharchenko, Detistov, & Orlov, 2008).
Potential Anticancer Activity
Substituted 1,3,4-oxadiazoles and their derivatives have been investigated for their anticancer properties. The design of these compounds incorporates tetrahydropyridine (THP) moieties, which are believed to enhance biological activity. Initial studies indicate moderate cytotoxicity against certain cancer cell lines, suggesting a promising avenue for the development of new anticancer agents (Redda & Gangapuram, 2007).
Exploration of Bioisosteric Replacements
Oxadiazoles, including 1,2,4- and 1,3,4-oxadiazole derivatives, have been explored as bioisosteric replacements for ester and amide functionalities in drug molecules. This research highlights the lower lipophilicity and improved metabolic stability of 1,3,4-oxadiazole isomers compared to their 1,2,4 counterparts, underlining the potential for these structures in medicinal chemistry (Boström et al., 2012).
Antidiabetic Activity
Derivatives featuring the dihydropyrimidine and 1,3,4-oxadiazole moieties have been synthesized and assessed for their antidiabetic potential. These compounds were tested for their ability to inhibit alpha-amylase, a key enzyme in carbohydrate digestion, indicating a potential mechanism for managing blood sugar levels (Lalpara et al., 2021).
Properties
IUPAC Name |
1-methyl-2-oxo-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5O4/c1-20-6-2-3-10(15(20)23)14(22)17-8-12-18-13(19-24-12)9-4-5-16-11(21)7-9/h2-7H,8H2,1H3,(H,16,21)(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMOJKGSOZNVYRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.